Perchloromethyl Mercaptan

• CAS No.: 594-42-3
• Product Name: Perchloromethyl Mercaptan
• Molecular Formula: CCl4S; CCl3SCl; CCl4S
• Molecular Weight: 185.9 g/mol
• IUPAC Name: trichloromethyl thiohypochlorite
• Standard InChI: InChI=1S/CCl4S/c2-1(3,4)6-5
• Standard InChIKey: RYFZYYUIAZYQLC-UHFFFAOYSA-N
• SMILES: C(SCl)(Cl)(Cl)Cl
• Canonical SMILES: C(SCl)(Cl)(Cl)Cl
• Boiling Point: 297 to 298 °F at 760 mm Hg (EPA, 1998); 147.5 °C; 147-148 °C @ 760 MM HG, 51 °C @ 25 MM HG; 147-148 °C; 297°F; 297°F (Decomposes)
• Colorform: OILY, YELLOW LIQUID; YELLOW TO ORANGE-RED; Pale-yellow, oily liquid.
• Density: 1.6947 at 68 °F (EPA, 1998); Sp gr: 1.7 at 20 °C; Relative density (water = 1): 1.7; 1.69
• Physical Description: Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.; YELLOW OILY LIQUID WITH PUNGENT ODOUR.; Pale-yellow, oily liquid with an unbearable, acrid odor.
• Description: Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.
• Shelf Life: MILDLY DECOMPOSED BY MOIST AIR
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); SOL IN ETHER; INSOL IN WATER; Solubility in water: none; Insoluble
• Synonyms: (Trichloromethyl)sulfenyl Chloride; NSC 66404; Perchloromethanethiol; Trichloromethanesulfenyl Chloride; Trichloromethanesulphenyl Chloride; Trichloromethylsulfanyl Chloride
• Vapor Density: 6.414 (EPA, 1998) (Relative to Air); 6.414 (AIR= 1); Relative vapor density (air = 1): 6.4; 6.414
• Vapor Pressure: 25 mm Hg at 123.8 °F (EPA, 1998); 3.00 mmHg; 3 mm Hg at 20 °C.; Vapor pressure, kPa at 20 °C: 0.4; 25 mmHg at 123.8°F; 3 mmHg
• PubChem Compound: 11666
• Last Modified: Nov 11 2021